Cas no 2034502-88-8 (1-(3-{3-(dimethylamino)pyrazin-2-yloxy}piperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one)

• Product Name: 1-(3-{3-(dimethylamino)pyrazin-2-yloxy}piperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one
• CAS No: 2034502-88-8
• MF: C₁₈H₂₃N₅O₂
• MW: 341.4075
• CID: 5352151
• Update Time: 2025-10-29

1-(3-{3-(dimethylamino)pyrazin-2-yloxy}piperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[3-[3-(dimethylamino)pyrazin-2-yl]oxypiperidin-1-yl]-2-pyridin-3-ylethanone
• 1-(3-((3-(dimethylamino)pyrazin-2-yl)oxy)piperidin-1-yl)-2-(pyridin-3-yl)ethanone
• 1-(3-{3-(dimethylamino)pyrazin-2-yloxy}piperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one

• Inchi： 1S/C18H23N5O2/c1-22(2)17-18(21-9-8-20-17)25-15-6-4-10-23(13-15)16(24)11-14-5-3-7-19-12-14/h3,5,7-9,12,15H,4,6,10-11,13H2,1-2H3
• InChI Key： VRAIORNMVAPDEX-UHFFFAOYSA-N
• SMILES： O(C1C(=NC([H])=C([H])N=1)N(C([H])([H])[H])C([H])([H])[H])C1([H])C([H])([H])N(C(C([H])([H])C2=C([H])N=C([H])C([H])=C2[H])=O)C([H])([H])C([H])([H])C1([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 434
• XLogP3: 1.1
• Topological Polar Surface Area: 71.4

Additional information on 1-(3-{3-(dimethylamino)pyrazin-2-yloxy}piperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one

Introduction to 1-(3-{3-(dimethylamino)pyrazin-2-yloxy}piperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one and Its Significance in Modern Chemical Biology

The compound with the CAS number 2034502-88-8, specifically named as 1-(3-{3-(dimethylamino)pyrazin-2-yloxy}piperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its piperidine, pyrazine, and pyridine moieties, has garnered significant attention due to its potential applications in drug discovery and therapeutic development. The strategic arrangement of these heterocyclic rings not only imparts unique chemical properties but also opens up diverse avenues for biological activity.

At the core of this compound's appeal lies its ability to interact with biological targets in a highly specific manner. The presence of a dimethylamino group in the pyrazine ring enhances its solubility and binding affinity, making it an attractive scaffold for medicinal chemists. Furthermore, the piperidine moiety is well-known for its role in stabilizing bioactive molecules, contributing to their pharmacokinetic profiles. The pyridine component, on the other hand, introduces additional hydrogen bonding capabilities, which are crucial for optimizing binding interactions within biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such complex molecules with unprecedented accuracy. By leveraging molecular docking simulations, scientists have been able to identify potential binding pockets in target proteins that could be modulated by this compound. This approach has been particularly valuable in understanding how modifications to the 1-(3-{3-(dimethylamino)pyrazin-2-yloxy}piperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one structure can enhance its efficacy and selectivity.

In the context of drug development, this compound serves as a versatile building block for generating novel analogs. The ability to modify specific regions of its structure allows for fine-tuning of its biological properties. For instance, replacing the dimethylamino group with other functional groups could alter its metabolic stability or cell membrane permeability. Similarly, variations in the pyridine ring can influence its interaction with enzymes or receptors. Such modifications are essential for optimizing lead compounds during the drug discovery process.

The significance of this compound is further underscored by its potential applications in addressing neurological disorders. The piperidine and pyrazine moieties are known to exhibit neuroprotective properties, making them promising candidates for therapies targeting conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the 1-(3-{3-(dimethylamino)pyrazin-2-yloxy}piperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one structure has shown promise in preclinical studies as a modulator of neurotransmitter receptors, particularly those involved in mood regulation and cognitive function.

Recent research has also highlighted the compound's potential in oncology. Studies indicate that it can interfere with key signaling pathways involved in cancer cell proliferation and survival. By inhibiting specific enzymes or receptors overexpressed in tumor cells, this molecule may offer a novel therapeutic strategy for combating various forms of cancer. Furthermore, its ability to cross the blood-brain barrier suggests that it could be used to treat central nervous system tumors, expanding its therapeutic scope.

The synthesis of this compound presents an intriguing challenge due to its complex architecture. Traditional synthetic routes often involve multi-step sequences requiring precise control over reaction conditions to ensure high yields and purity. However, advances in synthetic methodologies have made it possible to streamline these processes, making large-scale production more feasible. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the intricate bonds present in this molecule.

In conclusion, 1-(3-{3-(dimethylamino)pyrazin-2-yloxy}piperidin-1-yl)-2-(pyridin-3-yl)ethan-1-one (CAS no 2034502-88-8) represents a significant advancement in chemical biology with far-reaching implications for drug discovery and therapeutic development. Its unique structural features and potential biological activities make it a valuable asset in the quest for novel treatments across multiple disease areas. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in shaping the future of medicine.